Cas no 13683-94-8 (Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI))

Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI) structure
13683-94-8 structure
Product Name:Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI)
CAS No:13683-94-8
MF:C11H15NO3
MW:209.241703271866
CID:222297
PubChem ID:312467
Update Time:2025-04-19

Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI)
    • butan-2-yl N-(3-hydroxyphenyl)carbamate
    • AC1L7LCG
    • AG-D-75057
    • CTK4C0505
    • NSC222567
    • NSC-222567
    • 13683-94-8
    • DTXSID80310134
    • Inchi: 1S/C11H15NO3/c1-3-8(2)15-11(14)12-9-5-4-6-10(13)7-9/h4-8,13H,3H2,1-2H3,(H,12,14)
    • InChI Key: BRWGGLYVEDXMCW-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C=1)O)=O)C(C)CC

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56
  • LogP: 2.81220

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